(6-fluoro-4-(4-methoxyphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(piperidin-1-yl)methanone

• IUPAC Name: [6-fluoro-4-(4-methoxyphenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C21H21FN2O4S/c1-28-17-8-6-16(7-9-17)24-14-20(21(25)23-11-3-2-4-12-23)29(26,27)19-10-5-15(22)13-18(19)24/h5-10,13-14H,2-4,11-12H2,1H3
• InChI Key: POKBSZUQLIVZRI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C=C(S(=O)(=O)C3=C2C=C(C=C3)F)C(=O)N4CCCCC4
• Molecular Formula: C21H21FN2O4S
• Molecular Weight: 416.5 g/mol

Description

(6-fluoro-4-(4-methoxyphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C21H21FN2O4S and its molecular weight is 416.47. The purity is usually 95%.
BenchChem offers high-quality (6-fluoro-4-(4-methoxyphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(piperidin-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (6-fluoro-4-(4-methoxyphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(piperidin-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis and structural exploration of novel bioactive heterocycles, including those with piperidin-1-yl)methanone structures, are a significant area of research. For example, Prasad et al. (2018) synthesized a novel compound through a structured process involving IR, 1H NMR, LC-MS spectra, and X-ray diffraction studies, highlighting the importance of molecular structure in stabilizing interactions within the molecule, such as inter and intra-molecular hydrogen bonds (Prasad et al., 2018).

Biological Activities and Applications

Research on compounds with structures related to (6-fluoro-4-(4-methoxyphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(piperidin-1-yl)methanone often focuses on their potential biological activities:

• Antitubercular Activity : Bisht et al. (2010) explored the synthesis and optimization of a series of compounds for antitubercular activity, identifying specific derivatives with significant minimum inhibitory concentrations against Mycobacterium tuberculosis. This study demonstrates the potential of such compounds in addressing infectious diseases (Bisht et al., 2010).

• Dual Function Against Thrombosis : De Candia et al. (2009) synthesized a series of compounds with dual functions against thrombosis by inhibiting factor Xa and platelet aggregation. The study highlights the therapeutic potential of structurally complex compounds in cardiovascular diseases (De Candia et al., 2009).

• Metabolic Pathway Identification : Mutlib and Klein (1998) utilized liquid chromatography/mass spectrometry to study the metabolism of iloperidone, a compound structurally similar to the one , showcasing the method's efficiency in identifying metabolic pathways and involved cytochrome P450 isoforms (Mutlib & Klein, 1998).